5-bromo-N-(2-hydroxypropyl)-3-methyltriazole-4-sulfonamide

• IUPAC Name: 5-bromo-N-(2-hydroxypropyl)-3-methyltriazole-4-sulfonamide
• InChI: InChI=1S/C6H11BrN4O3S/c1-4(12)3-8-15(13,14)6-5(7)9-10-11(6)2/h4,8,12H,3H2,1-2H3
• InChI Key: LBEJCUOYXHWPMS-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=C(N=NN1C)Br)O
• Molecular Formula: C6H11BrN4O3S
• Molecular Weight: 299.15 g/mol

Description

5-bromo-N-(2-hydroxypropyl)-3-methyltriazole-4-sulfonamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a triazole derivative that possesses unique properties, making it an interesting subject for research.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2-hydroxypropyl)-3-methyltriazole-4-sulfonamide is not fully understood. However, studies have suggested that it may act by inhibiting specific enzymes involved in cell proliferation and DNA synthesis. This compound has also been found to induce apoptosis in cancer cells by activating specific pathways.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells, bacteria, and fungi. Additionally, this compound has been found to induce apoptosis in cancer cells, which is an important mechanism for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-bromo-N-(2-hydroxypropyl)-3-methyltriazole-4-sulfonamide in lab experiments is its high purity and good yield. This compound is also relatively easy to synthesize, making it readily available for research. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that this compound can be toxic at higher concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 5-bromo-N-(2-hydroxypropyl)-3-methyltriazole-4-sulfonamide. One area of research is the development of new anticancer drugs based on this compound. Further studies are needed to understand the mechanism of action of this compound and its potential for the treatment of cancer. Additionally, this compound can be further investigated for its antibacterial and antifungal properties, which may lead to the development of new antibiotics. Finally, the toxicity of this compound can be further studied to determine its safety for use in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields. Its synthesis method has been optimized to yield a high purity product with a good yield. This compound has been extensively studied for its anticancer, antibacterial, and antifungal properties. The mechanism of action of this compound is not fully understood, but studies have suggested that it may act by inhibiting specific enzymes involved in cell proliferation and DNA synthesis. This compound has several advantages for use in lab experiments, but its potential toxicity may limit its use in certain experiments. Finally, there are several future directions for research on this compound, including the development of new anticancer drugs and the investigation of its antibacterial and antifungal properties.

Synthesis Methods

The synthesis of 5-bromo-N-(2-hydroxypropyl)-3-methyltriazole-4-sulfonamide involves the reaction of 5-bromo-1-methyl-1H-1,2,3-triazole-4-carboxylic acid with 2-amino-1-propanol in the presence of sulfuric acid. The resulting product is then treated with sulfamic acid to obtain the final compound. This synthesis method has been optimized to yield a high purity product with a good yield.

Scientific Research Applications

5-bromo-N-(2-hydroxypropyl)-3-methyltriazole-4-sulfonamide has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been investigated for its anticancer properties. Studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.